Cas no 157183-67-0 (6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-)

• Product name: 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
• CAS No: 157183-67-0
• MF: C₂₁H₃₉NO₅
• MW: 385.53806
• CID: 140683
• PubChem ID: 6439504

6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
• (E,2S,3S)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• (2S,3S)-(E)-2-amino-3-hydroxy-2-hydroxymethyl-14-oxoicos-6-enoic acid
• 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-
• 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (S-(R*,R*-(E)))-
• AC1O5RSZ
• Mycestericin D
• CHEBI:208854
• 157183-67-0
• 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-

• Inchi： InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1
• InChI Key： CYGFHEVFZXDUGH-OQOWPKNGSA-N
• SMILES： CCCCCCC(CCCCCC/C=C/CC[C@@H]([C@@](C(=O)O)(N)CO)O)=O

Computed Properties

• Exact Mass: 385.28282334g/mol
• Monoisotopic Mass: 385.28282334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų